1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-(pyren-1-ylmethyl)piperazine
• InChI: InChI=1S/C29H28N2/c1-20-5-3-8-27(21(20)2)31-17-15-30(16-18-31)19-25-12-11-24-10-9-22-6-4-7-23-13-14-26(25)29(24)28(22)23/h3-14H,15-19H2,1-2H3
• InChI Key: GXGAGAOHZHBHPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3)C
• Molecular Formula: C29H28N2
• Molecular Weight: 404.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine, also known as DMPP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is a piperazine derivative that contains both a pyrene moiety and a dimethylphenyl group, which makes it a unique and versatile tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine is not fully understood, but it is believed to act as an agonist for certain types of receptors, including the alpha-7 nicotinic acetylcholine receptor. 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine has also been shown to modulate intracellular calcium signaling, which may contribute to its effects on neurotransmitter release and other cellular processes.
Biochemical and Physiological Effects
1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine has been shown to have a range of biochemical and physiological effects, including the activation of G protein-coupled receptors, modulation of intracellular calcium signaling, and enhancement of neurotransmitter release. These effects are thought to be mediated by the interaction of 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine with specific receptors and signaling pathways in the body.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine has several advantages as a research tool, including its high potency and selectivity for certain types of receptors. However, it also has some limitations, such as its potential toxicity and the need for careful handling and storage. Additionally, 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine may not be suitable for all types of experiments, and researchers should carefully consider its use in the context of their specific research questions and goals.

Future Directions

There are several potential future directions for research on 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine, including the development of more selective and potent analogs, the investigation of its effects on other cellular processes and signaling pathways, and the exploration of its potential therapeutic applications in various disease states. Additionally, further research is needed to fully understand the mechanisms of action of 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine and its effects on the body.

Synthesis Methods

1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine can be synthesized through a multistep process that involves the reaction of 1-(2,3-dimethylphenyl)piperazine with 1-bromomethylpyrene in the presence of a base such as potassium carbonate. This reaction results in the formation of 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine, which can be further purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine has been used extensively in scientific research as a tool to investigate various biological processes such as G protein-coupled receptor signaling, intracellular calcium signaling, and neurotransmitter release. 1-(2,3-dimethylphenyl)-4-(1-pyrenylmethyl)piperazine has been shown to activate certain types of G protein-coupled receptors, such as the alpha-7 nicotinic acetylcholine receptor, which makes it a valuable tool for studying the mechanisms of receptor activation and downstream signaling pathways.